Cas no 647-41-6 (Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-)

Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- structure
647-41-6 structure
Product Name:Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-
CAS No:647-41-6
MF:C8H4Br2F12
MW:487.906203269959
CID:417484
PubChem ID:71378880
Update Time:2025-04-19

Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- Chemical and Physical Properties

Names and Identifiers

    • Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-
    • 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorooctane
    • DTXSID80801476
    • 647-41-6
    • Inchi: 1S/C8H4Br2F12/c9-2-1-3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(10,21)22/h1-2H2
    • InChI Key: XWVZCTPFAMKPLI-UHFFFAOYSA-N
    • SMILES: BrC(C(C(C(C(C(CCBr)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 485.84872
  • Monoisotopic Mass: 485.84881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.